H-Ser-Leu-Ile-Gly-Arg-Leu-OH

• IUPAC Name: (2S)-2-[[(2S)-2-[[2-[[(2S,3S)-2-[[(2S)-2-[[(2S)-2-amino-3-hydroxypropanoyl]amino]-4-methylpentanoyl]amino]-3-methylpentanoyl]amino]acetyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-4-methylpentanoic acid
• InChI: InChI=1S/C29H55N9O8/c1-7-17(6)23(38-26(43)20(11-15(2)3)36-24(41)18(30)14-39)27(44)34-13-22(40)35-19(9-8-10-33-29(31)32)25(42)37-21(28(45)46)12-16(4)5/h15-21,23,39H,7-14,30H2,1-6H3,(H,34,44)(H,35,40)(H,36,41)(H,37,42)(H,38,43)(H,45,46)(H4,31,32,33)/t17-,18-,19-,20-,21-,23-/m0/s1
• InChI Key: CNOKQOBEMGIIAH-JYAZKYGWSA-N
• Canonical SMILES: CCC(C)C(C(=O)NCC(=O)NC(CCCN=C(N)N)C(=O)NC(CC(C)C)C(=O)O)NC(=O)C(CC(C)C)NC(=O)C(CO)N
• Isomeric SMILES: CC[C@H](C)[C@@H](C(=O)NCC(=O)N[C@@H](CCCN=C(N)N)C(=O)N[C@@H](CC(C)C)C(=O)O)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CO)N
• Molecular Formula: C29H55N9O8
• Molecular Weight: 657.8 g/mol

Description

H-Ser-Leu-Ile-Gly-Arg-Leu-OH is a peptide derived from the amino acids serine, leucine, isoleucine, glycine, arginine, and leucine. This peptide has been studied extensively in the scientific community and has been found to have a variety of biochemical and physiological effects.

Scientific Research Applications

• Diuretic and Natriuretic Properties

  A peptide with the sequence "H-Ser-Leu-Arg-Arg-Ser-Ser-Cys-Phe-Gly-Gly-Arg-Ile-Asp-Arg-Ile-Gly-..." was identified with potent diuretic and natriuretic activities, purified from rat atrial muscle (Flynn, de Bold, & de Bold, 1983).

• Detection of Antibodies

  A synthetic peptide with the sequence "Arg-Ile-Leu-Ala-Val-Glu-Arg-Tyr-Leu-Lys-Asp-Gln-Gln-Leu-Leu-Gly-Ile-Trp- Gly-Cys - Ser" was used in the enzyme immunoassay to detect antibodies in sera of patients with HTLV-III infection (Wang, Steel, Wisniewolski, & Wang, 1986).

• Growth Hormone-Releasing Factor

  A 44 amino acid peptide with growth hormone-releasing activity was isolated from a human pancreatic tumor. The sequence includes "H-Tyr-Ala-Asp-Ala-Ile-Phe-Thr-Asn-Ser-Tyr-Arg-Lys-Val-Leu-Gly-Gln-Leu-Ser-Ala- Arg-Lys-Leu-Leu-Gln-Asp-Ile-Met-Ser-Arg-Gln-Gln-Gly-Glu-Ser-Asn-Gln-Glu-Arg-Gly -Ala-Arg-Ala-Arg-Leu-NH2" (Guillemin et al., 1982).

• Murine Histocompatibility Antigen

  Research on the murine histocompatibility antigen H-2Kb revealed the sequence "Gly-Pro-His-Ser-Leu-Arg-Tyr-Phe-Val-Thr-Ala-Val-Ser-Arg-Pro-Gly-Leu-Gly-Glu-Pro-Arg-Tyr-Met-Glu-Val-Gly-Tyr-Val-Asp-Asp-Thr-Glu-Phe-Val-Arg-Phe-Asp-Ser-Asp-Ala-Glu-Asn-Pro-Arg-Tyr-Glu-Pro-Arg-Ala-Arg-Trp-Met-Glu-Gln-Glu-Gly-Pro-Glu-Tyr-Trp-Glu-Arg-Glu-Thr-Gln-Lys-Ala-Lys-Gly-Asn-Glu-Gln-Ser-Phe-Arg-Val-Asp-Leu-Arg-Thr-Leu-Leu-Gly-Tyr-Tyr-(Asn)-Gln-Ser-Lys-Gly-Gly-Ser-His-Thr-Ile-Gln-Val-Ile-Ser-Gly-Cys-Glu-Val-Gly-Ser-Asp-Gly-Arg-Leu-Leu-Arg-Gly-Tyr-Gln-Gln-Tyr-Ala-Tyr-Asp-Gly-Cys-Asp-Tyr-Ile-Ala-Leu-Asn-Glu-Asp-Leu-Lys-Thr-Trp-Thr-Ala-Ala-Asp-Met-Ala-Ala-Leu-Ile-Thr-Lys-His-Lys-Trp-Glu-Gln-Ala-Gly-Glu-Ala-Glu-Arg-Leu-Arg-Ala-Tyr-Leu-Glu-Gly-Thr-Cys-Val-Glu-Trp-Leu-Arg-Arg-Tyr-Leu-Lys" (Uehara et al., 1980).

• Cytochrome P450 2B1 Specificity

  Research on cytochrome P450 2B1 studied the role of various amino acid residues including Ser, Thr, Val, Ile, and Leu at position 478 in enzyme activity and specificity (He, Balfour, Kedzie, & Halpert, 1992).

• Photosynthetic Bacterium Reaction Centers

  The amino-terminal sequences of subunits of the reaction center protein of Rhodopseudomonas sphaeroides included sequences such as "H2N-Ala-Leu-Leu-Ser-Phe-Glu-Arg-Lys-Tyr-Arg- Val-Pro-Gly-Gly-Thr-Leu-Val-Gly-Gly-Asn-Leu-Phe-Asp-Phe-(His)-Val-" (Sutton, Rosen, Feher, & Steiner, 1982).

• Peptide Tagging

  A method for site-directed labeling of peptides was studied using synthetic peptides including "Ser-Ile-Gly-Ser-Leu-Ala-Lys" (Geoghegan & Stroh, 1992).

• Thrombin Receptor Activation

  The structural requirements of a synthetic peptide "H–Ser–Phe–Leu–Leu–Arg–Asn–Pro–NH2" for thrombin receptor activation were explored (Nose et al., 1995).